Cas no 54699-33-1 (Decyl ethyl terephthalate)

• Product Name: Decyl ethyl terephthalate
• CAS No: 54699-33-1
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 2158007
• PubChem ID: 525166
• Update Time: 2025-04-21

Decyl ethyl terephthalate Chemical and Physical Properties

Names and Identifiers

• Decyl ethyl terephthalate
• 1,4-Benzenedicarboxylic acid 1-decyl 4-ethyl ester
• 4-O-decyl 1-O-ethyl benzene-1,4-dicarboxylate
• 54699-33-1
• Ethyl decyl terephthalate
• DB-254374
• DTXCID80286507
• SCHEMBL10332353
• 1,4-Benzenedicarboxylic acid, decyl ethyl ester
• 1-Decyl 4-ethyl terephthalate #
• Terephthalic acid, decyl ethyl ester
• DTXSID30335418
• 1-Decyl 4-ethyl terephthalate

• Inchi： 1S/C20H30O4/c1-3-5-6-7-8-9-10-11-16-24-20(22)18-14-12-17(13-15-18)19(21)23-4-2/h12-15H,3-11,16H2,1-2H3
• InChI Key： TXYMWKFYHOTGMH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C(=O)OCC)=CC=1)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 334.21440943Da
• Monoisotopic Mass: 334.21440943Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 52.6Ų